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Abstract
Triethylammonium bicarbonate (TEAB) is a volatile salt extensively utilized in biochemical

and pharmaceutical research, primarily as a buffer in chromatography and mass spectrometry.

Its volatility is a key attribute, facilitating its removal from samples post-purification. Despite its

widespread use, a comprehensive dataset on its solubility in various organic solvents is not

readily available. This technical guide provides a consolidated overview of the known solubility

characteristics of TEAB, a detailed experimental protocol for determining its solubility, and an

illustration of its application in a common laboratory workflow.

Introduction
Triethylammonium bicarbonate is an ionic compound formed from the reaction of

triethylamine, a weak base, and carbonic acid, a weak acid. It is commonly supplied as a 1.0 M

aqueous solution with a pH in the range of 8.4-8.6. TEAB's primary advantage in many

applications is its volatility; it decomposes into the volatile components triethylamine and

carbon dioxide, which can be easily removed from a sample by lyophilization or evaporation.[1]

[2] This property is particularly valuable in the purification of biomolecules such as

oligonucleotides and peptides, where the presence of non-volatile salts can interfere with

downstream analyses like mass spectrometry.[1][3][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b8461081?utm_src=pdf-interest
https://www.benchchem.com/product/b8461081?utm_src=pdf-body
https://www.benchchem.com/product/b8461081?utm_src=pdf-body
https://sites.psu.edu/msproteomics/2014/01/22/ammonium-bicarbonate-or-triethylammonium-bicarbonate/
https://www.biosyn.com/tew/teab-a-versatile-volatile-buffer-for-biological-applications.aspx
https://sites.psu.edu/msproteomics/2014/01/22/ammonium-bicarbonate-or-triethylammonium-bicarbonate/
https://pubmed.ncbi.nlm.nih.gov/11338582/
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/313/913/t7408pis.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8461081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Properties
A summary of the key physicochemical properties of triethylammonium bicarbonate is

presented in Table 1.

Table 1: Physicochemical Properties of Triethylammonium Bicarbonate

Property Value Reference

Molecular Formula C₇H₁₇NO₃ [5]

Molecular Weight 163.21 g/mol [5]

Appearance
Typically a liquid (as an

aqueous solution)
[5]

CAS Number 15715-58-9

pH (1.0 M aq. soln.) 8.4 - 8.6

Density (1.0 M aq. soln.) ~1.018 g/mL at 20 °C

Solubility Profile
Comprehensive quantitative data on the solubility of triethylammonium bicarbonate in a wide

range of organic solvents is notably scarce in publicly available literature. The information that

is available is summarized in Table 2.

Table 2: Solubility of Triethylammonium Bicarbonate in Various Solvents
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Solvent Type
Quantitative
Solubility

Qualitative
Solubility

Reference

Water Polar Protic

≥ 175 mg/mL

(saturation not

reached)

Very Soluble

Acetonitrile Polar Aprotic
Data not

available

Likely soluble,

used in HPLC

mobile phases

with TEAB

[6][7]

Methanol Polar Protic
Data not

available
Likely Soluble

Ethanol Polar Protic
Data not

available
Likely Soluble

Dimethylformami

de (DMF)
Polar Aprotic

Data not

available
Likely Soluble

Dimethyl

Sulfoxide

(DMSO)

Polar Aprotic
Data not

available
Likely Soluble

Dichloromethane Nonpolar
Data not

available

Likely Sparingly

Soluble to

Insoluble

Hexane Nonpolar
Data not

available
Likely Insoluble

Discussion of Solubility:

As an ionic salt, the solubility of triethylammonium bicarbonate is governed by the principle

of "like dissolves like." It is highly soluble in polar protic solvents like water, where the polar

water molecules can effectively solvate both the triethylammonium cation and the bicarbonate

anion. While specific quantitative data is lacking for many organic solvents, it is reasonable to

infer its solubility based on the polarity of the solvent.
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It is expected to have good solubility in polar aprotic solvents such as acetonitrile, DMF, and

DMSO, which are capable of solvating the cation. Its use in HPLC mobile phases often involves

mixtures of water and acetonitrile, indicating its solubility in such mixtures.[6][7] Conversely, its

solubility is expected to be low in nonpolar solvents like dichloromethane and hexane, which

cannot effectively stabilize the ions.

Experimental Protocol for Solubility Determination
The following is a general protocol for the gravimetric determination of the solubility of a solid

solute, such as triethylammonium bicarbonate (if obtained in solid form), in a liquid solvent.

This method can be adapted for various solvents and temperatures.

Materials:

Triethylammonium bicarbonate (solid)

Solvent of interest

Analytical balance

Vials with screw caps

Temperature-controlled shaker or water bath

Syringe filters (0.22 µm)

Syringes

Pre-weighed evaporation dishes

Procedure:

Preparation of Saturated Solution:

Add an excess amount of solid triethylammonium bicarbonate to a vial containing a

known volume of the solvent. The presence of undissolved solid is crucial to ensure

saturation.
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Seal the vial tightly to prevent solvent evaporation.

Place the vial in a temperature-controlled shaker or water bath and agitate for a prolonged

period (e.g., 24-48 hours) to ensure equilibrium is reached.

Sample Collection:

Once equilibrium is achieved, allow the solution to stand undisturbed for a sufficient time

to let the excess solid settle.

Carefully draw a known volume of the supernatant (the clear liquid above the solid) into a

syringe.

Attach a 0.22 µm syringe filter to the syringe and dispense the clear, filtered solution into a

pre-weighed evaporation dish. Record the exact volume of the solution transferred.

Gravimetric Analysis:

Place the evaporation dish in an oven at a temperature sufficient to evaporate the solvent

without decomposing the solute. The volatility of TEAB should be considered, and a gentle

heating method (e.g., vacuum oven at low temperature) is recommended.

Once the solvent has completely evaporated, transfer the dish to a desiccator to cool to

room temperature.

Weigh the evaporation dish containing the dried solute.

Calculation of Solubility:

The mass of the dissolved solute is the final weight of the dish minus the initial weight of

the empty dish.

The solubility can then be calculated in the desired units, such as g/L or mg/mL, by

dividing the mass of the dissolved solute by the volume of the solvent used.

Application in High-Performance Liquid
Chromatography (HPLC)
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A primary application of triethylammonium bicarbonate is as a volatile buffer in reversed-

phase HPLC for the purification of biomolecules like oligonucleotides.[6][8][9] Its volatility

allows for easy removal from the purified sample, which is critical for subsequent applications

such as mass spectrometry.

The following diagram illustrates a typical workflow for the HPLC purification of a synthetic

oligonucleotide using a TEAB buffer system.

Crude Oligonucleotide
(Post-synthesis)

Dissolution in
Mobile Phase A

Injection onto
HPLC Column

HPLC System
(Reversed-Phase C18)

UV Detection
(e.g., 260 nm)Gradient Elution:

Mobile Phase A: TEAB Buffer
Mobile Phase B: TEAB in Acetonitrile

Mobile Phases
Fraction Collection Lyophilization

(Removal of TEAB) Purified Oligonucleotide Quality Control
(e.g., Mass Spectrometry)

Click to download full resolution via product page

Figure 1: Workflow for HPLC Purification of Oligonucleotides using TEAB.

Conclusion
Triethylammonium bicarbonate is an indispensable tool in modern biochemical and

pharmaceutical research, valued for its buffering capacity and, most importantly, its volatility.

While its solubility in water is well-established through its common use as an aqueous buffer,

there is a significant lack of quantitative solubility data in various organic solvents. The general

principles of solubility suggest its preference for polar solvents. The provided experimental

protocol offers a framework for researchers to determine its solubility in specific solvents

relevant to their work. The illustrated HPLC workflow highlights a key application where the

unique properties of TEAB are leveraged for the efficient purification of biomolecules. Further

research into the quantitative solubility of TEAB in a broader range of solvents would be highly

beneficial to the scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ammonium bicarbonate or triethylammonium bicarbonate? | Proteomics and Mass
Spectrometry Core Facility [sites.psu.edu]

2. TEAB Versatile Volatile Buffer Biological Applications Lyophilization [biosyn.com]

3. Stabilization of gas-phase noncovalent macromolecular complexes in electrospray mass
spectrometry using aqueous triethylammonium bicarbonate buffer - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. sigmaaldrich.com [sigmaaldrich.com]

5. Triethylammonium bicarbonate | C7H17NO3 | CID 3082099 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. massspec.chem.ox.ac.uk [massspec.chem.ox.ac.uk]

7. researchgate.net [researchgate.net]

8. Optimization of High-Performance Liquid Chromatography Parameters for Purification of
Oligonucleotide-A [scirp.org]

9. waters.com [waters.com]

To cite this document: BenchChem. [Triethylammonium Bicarbonate: A Technical Guide to its
Solubility and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8461081#triethylammonium-bicarbonate-solubility-in-
different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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